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Compound of Interest

Compound Name: SBI-553

Cat. No.: B15607762

Get Quote

Essential Safety and Handling Guide for SBI-553
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of SBI-553, a potent and brain-

penetrant neurotensin receptor 1 (NTR1) allosteric modulator. Adherence to these procedural

steps is critical for safe operational workflow and proper disposal.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling SBI-553 to minimize

exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Inspect gloves

prior to use and change them

frequently, especially if

contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn, fully buttoned,

to protect skin and clothing.

Respiratory Protection Not normally required

Use in a well-ventilated area. If

dusts or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of SBI-553 is crucial to prevent contamination and ensure accurate

experimental outcomes.

Preparation: Before handling, ensure that the designated workspace is clean and

uncluttered. Have all necessary equipment, including PPE, readily available.

Weighing: If working with the solid form, weighing should be conducted in a chemical fume

hood or a ventilated balance enclosure to avoid inhalation of any dust particles.

Dissolving: SBI-553 is often dissolved in solvents like DMSO.[1] This should be done in a

fume hood. Add the solvent to the vial containing the compound slowly to avoid splashing.

Storage: Store SBI-553 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials. For long-term storage, follow the supplier's
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recommendations, which is typically at -20°C for the solid powder.[2]

Spill Management: In case of a spill, avoid breathing dust or vapors. Wear appropriate PPE,

absorb the spill with inert material (e.g., sand, vermiculite), and collect it in a sealed

container for disposal.

Disposal Plan
All waste materials contaminated with SBI-553 must be treated as chemical waste.

Waste Collection: Collect all disposable materials, such as gloves, pipette tips, and empty

vials, that have come into contact with SBI-553 in a designated and clearly labeled

hazardous waste container.

Solvent Waste: Unused solutions of SBI-553 should be collected in a separate, labeled

hazardous waste container for solvents. Do not pour down the drain.

Disposal: All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety (EHS) department for

specific disposal procedures.

Experimental Workflow for Safe Handling of SBI-553
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Caption: Workflow for the safe handling of SBI-553 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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